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Compound of Interest

4-(4-
Compound Name:
Fluorobenzyloxy)benzaldehyde

Cat. No. B1300813

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the safety data and
handling precautions for 4-(4-Fluorobenzyloxy)benzaldehyde (CAS No. 56442-17-2). The
information is compiled and presented to ensure safe laboratory practices and to mitigate
potential hazards associated with the handling, storage, and disposal of this compound.

Section 1: Chemical and Physical Properties

A thorough understanding of the physical and chemical properties of a compound is
fundamental to its safe handling. The following table summarizes the key quantitative data for

4-(4-Fluorobenzyloxy)benzaldehyde.
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Property Value Source(s)
Molecular Formula C14H11F0O2 [1112113114]
Molecular Weight 230.23 g/mol [1112][31[4]

Powder, Beige to White/Almost
Appearance ] [11121[3114]
White Crystal

Melting Point 96-100 °C [1][2]
Boiling Point 370.2 + 22.0 °C (Predicted) [1][2]13]
Density 1.211 + 0.06 g/cm? (Predicted) [1112][3]

Section 2: Hazard Identification and Classification

4-(4-Fluorobenzyloxy)benzaldehyde is classified as an irritant.[2][3] The primary hazards are
associated with skin, eye, and respiratory tract irritation.[2][5]

GHS Hazard Statements:

e H315: Causes skin irritation.[2]

e H319: Causes serious eye irritation.[2]

o H335: May cause respiratory irritation.[2]

Precautionary Statements: A comprehensive list of precautionary statements is provided in the
handling protocols section.

Section 3: Safe Handling and Experimental
Protocols

Adherence to strict safety protocols is crucial when working with 4-(4-
Fluorobenzyloxy)benzaldehyde. The following sections detail the necessary precautions and
personal protective equipment (PPE).

Engineering Controls
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Proper engineering controls are the first line of defense in minimizing exposure.

« Ventilation: Use only in a well-ventilated area, preferably within a chemical fume hood to
keep airborne concentrations low.[5][6]

o Eyewash and Safety Shower: Facilities storing or utilizing this material must be equipped
with an accessible eyewash station and a safety shower.[5][7]

Personal Protective Equipment (PPE)

The following PPE is mandatory when handling 4-(4-Fluorobenzyloxy)benzaldehyde:

o Eye and Face Protection: Wear appropriate protective eyeglasses or chemical safety
goggles as described by OSHA's eye and face protection regulations in 29 CFR 1910.133 or
European Standard EN166.[5]

o Skin Protection:
o Gloves: Wear appropriate protective gloves to prevent skin exposure.[5]
o Clothing: Wear appropriate protective clothing to prevent skin exposure.[5]

» Respiratory Protection: If exposure limits are exceeded or if irritation is experienced, use a
NIOSH/MSHA or European Standard EN 149 approved respirator.[5] Follow OSHA respirator
regulations found in 29 CFR 1910.134 or European Standard EN 149.[5]

General Handling Workflow

The following diagram illustrates the logical workflow for the safe handling of 4-(4-
Fluorobenzyloxy)benzaldehyde from receipt to disposal.

Receiving and Storage ‘Waste and Disposal

Handling and Use
Store in a Cool, Dry, Well-Ventilated Area Don Appropriate PPE Prepare Workstation Collect Waste in a Dispose of Waste According to
Receive Chemical = Inspect Container for Damage = in a Tightly Closed Container | (Goggles, Gloves, Lab Coat) (Fume Hood, Spill Kit) WeighHandle Compound Labeled, Sealed Container Local, State, and Federal Regulations.
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Caption: Workflow for Safe Handling of 4-(4-Fluorobenzyloxy)benzaldehyde.

Specific Handling Precautions

e Wash hands thoroughly after handling.[5][6]

Avoid contact with eyes, skin, and clothing.[5]

Avoid breathing dust.[5]

Avoid generating dusty conditions.[5]

Remove and wash contaminated clothing before reuse.[5]

Keep away from strong oxidizing agents and strong bases.[5]

Avoid excess heat and dust generation.[5]

Section 4: First Aid Measures

In the event of exposure, immediate and appropriate first aid is critical. The following diagram
outlines the recommended first aid procedures.
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nzyloxy)benzaldehyde S

First Aid Procedures

Inhalation: Skin Contact:
i Wash off immediately with plenty of water for at least 15 minutes.

Get medical attention if symptoms occur.

Ingestion:
Clean mouth with water and drink plenty of water afterwards.
Get medical attention if symptoms occur.

Eye Contact:
Rinse immediately with plenty of water, also under the eyelids, for at least 15 minutes.

Remove to fresh air.
Get medical attention if symptoms occur. Get medical attention.

T~ Medical Attention
. —a -
—

Seek Medical Attention as Needed

Click to download full resolution via product page

Caption: First Aid Procedures for Exposure.

Section 5: Accidental Release Measures

In the event of a spill, follow these procedures:

Personal Precautions: Use proper personal protective equipment as indicated in Section 3.2.

[5]

Spill Containment: Vacuum or sweep up the material and place it into a suitable disposal
container.[5]

Ventilation: Ensure adequate ventilation.[5]

Dust Prevention: Avoid generating dusty conditions.[5]

Section 6: Firefighting Measures
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o Suitable Extinguishing Media: Use extinguishing measures that are appropriate to the local
circumstances and the surrounding environment.[8]

e Hazardous Decomposition Products: Thermal decomposition can lead to the release of
irritating gases and vapors, including carbon monoxide, carbon dioxide, and hydrogen
fluoride gas.[5][8]

» Protective Equipment: Firefighters should wear appropriate protective equipment.[8]

Section 7: Storage and Disposal

o Storage: Store in a cool, dry place in a tightly closed container.[5] The compound is sensitive
to air and should be stored under an inert atmosphere at room temperature.[2][3]

» Disposal: Dispose of waste material in accordance with local, state, and federal regulations.

[6]

Section 8: Toxicological Information
o LD50/LC50: Not available.[5]

e Carcinogenicity: Not listed by ACGIH, IARC, NTP, or CA Prop 65.[5]
e Target Organs: No data found.[5]

This guide is intended to provide comprehensive safety information for trained professionals.
Always refer to the specific Safety Data Sheet provided by the supplier for the most current and
detailed information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd

Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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